molecular formula C14H13Cl2NO B8416767 2-(4-Chlorophenyloxy)-2-(4-chlorophenyl)ethylamine

2-(4-Chlorophenyloxy)-2-(4-chlorophenyl)ethylamine

Cat. No.: B8416767
M. Wt: 282.2 g/mol
InChI Key: JESYMYLGHSGTTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Chlorophenyloxy)-2-(4-chlorophenyl)ethylamine is a useful research compound. Its molecular formula is C14H13Cl2NO and its molecular weight is 282.2 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H13Cl2NO

Molecular Weight

282.2 g/mol

IUPAC Name

2-(4-chlorophenoxy)-2-(4-chlorophenyl)ethanamine

InChI

InChI=1S/C14H13Cl2NO/c15-11-3-1-10(2-4-11)14(9-17)18-13-7-5-12(16)6-8-13/h1-8,14H,9,17H2

InChI Key

JESYMYLGHSGTTJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(CN)OC2=CC=C(C=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-(4-chlorophenyloxy)-2-(4-chlorophenyl)ethyl azide (Step B, 0.23 g, 0.75 mmol) in 4 mLTHF at −20° C. was added trimethylphosphine (0.18 mL, 1.8 mmol), and the reaction was allowed to warm to room temperature over 2 h. Lithium hydroxide monohydrate (61 mg, 1.5 mmol) was added followed by 2 mL water. After stirring at room temperature for 30 min, the reaction was quenched by addition of 2 M hydrochloric acid (final pH=2). The volatile materials were removed on a rotary evaporator, and the resulting mixture was partitioned between brine (20 mL), 5 N aqueous sodium hydroxide (20 mL), ether (20 mL) and toluene (20 mL). The organic layer was separated and the aqueous layer extracted with ether (40 mL). The combined extracts were dried over anhydrous MgSO4, filtered, and concentrated to dryness to give the title compound, which was contaminated with trimethylphosphine oxide and was used without further purification. 1H NMR (500 MHz, CD3OD): δ 7.46-7.40 (m, 4H), 7.20 (d, 2H), 6.91 (d, 2H), 5.53 (m, 2H), 3.36 (m, 2H). LC-MS: m/e 282 (M+H)+ (2.5 min).
Name
2-(4-chlorophenyloxy)-2-(4-chlorophenyl)ethyl azide
Quantity
0.23 g
Type
reactant
Reaction Step One
Quantity
0.18 mL
Type
reactant
Reaction Step One
Name
Lithium hydroxide monohydrate
Quantity
61 mg
Type
reactant
Reaction Step Two
Name
Quantity
2 mL
Type
solvent
Reaction Step Three

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